N-Acetylaminomethylphosphoric Acid-d3
Description
N-Acetylaminomethylphosphoric Acid-d3 (CAS 57637-97-5, deuterated form) is a deuterium-labeled analog of N-Acetylaminomethylphosphoric Acid, a phosphonic acid derivative widely used in biochemical research. Its non-deuterated counterpart, Acetamidomethylphosphonic Acid (C₃H₈NO₄P, MW 153.07), acts as a protein phosphorylation inhibitor by binding to kinase active sites, thereby modulating cellular processes . The deuterated form (C₃H₅D₃NO₄P) incorporates three deuterium atoms, enhancing its utility in mass spectrometry and metabolic studies due to isotopic labeling advantages such as improved traceability and reduced metabolic degradation .
Key applications include:
Properties
Molecular Formula |
C₃H₅D₃NO₄P |
|---|---|
Molecular Weight |
156.09 |
Synonyms |
P-[(acetylamino)methyl]-phosphonic Acid-d3; (Acetamidomethyl)-phosphonic Acid-d3; [(Acetylamino)methyl]-phosphonic Acid-d3; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparisons
N-Acetylaminomethylphosphoric Acid-d3 vs. Non-Deuterated Form
Key Insight : The deuterated form’s isotopic substitution minimally alters chemical reactivity but significantly enhances analytical precision in tracer studies .
Comparison with Other Deuterated Compounds
Key Observations :
- Cost: this compound is moderately priced compared to Sulfapyridine-d4, which is nearly threefold costlier per 10mg, likely due to synthesis complexity .
- Purity: Mono-n-Butyl Phthalate-d4 matches the deuterated purity of this compound, critical for environmental analytical standards .
- Applications: Sulfapyridine-d4 and Chloroacetic Acid-d3 are tailored for pharmacokinetic and toxicology studies, respectively, whereas this compound is specialized for kinase research .
Market Availability and Pricing Trends
- This compound: Available in 5mg (€575), 10mg (€1,041), and 2500µg (€313) quantities, reflecting bulk discounts .
- Mono-n-Butyl Phthalate-d4: Priced at ¥42,900/100mg, indicating premium pricing for high-purity environmental standards .
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